Cas no 62846-55-3 (Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-)

• Product Name: Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-
• CAS No: 62846-55-3
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 429981
• PubChem ID: 12332921
• Update Time: 2025-04-19

Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-pyridinyl)-2-(4-pyrimidinyl)-
• 1-pyridin-2-yl-2-pyrimidin-4-ylethanone
• 1-(pyridin-2-yl)-2-(pyrimidin-4-yl)ethanone
• DTXSID80490849
• 1-(Pyridin-2-yl)-2-(pyrimidin-4-yl)ethan-1-one
• 62846-55-3

• Inchi： 1S/C11H9N3O/c15-11(10-3-1-2-5-13-10)7-9-4-6-12-8-14-9/h1-6,8H,7H2
• InChI Key： QIRACXHNKHHGDH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CC1C=CN=CN=1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.74